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Compound of Interest

Compound Name: 1,1,2-Trichloropropene

Cat. No.: B1605245

An In-Depth Technical Guide to the Physical Characteristics of 1,1,2-Trichloropropene

This technical guide provides a comprehensive overview of the core physical characteristics of
1,1,2-trichloropropene, tailored for researchers, scientists, and professionals in drug
development. This document compiles essential data, outlines experimental methodologies for
property determination, and presents a logical workflow for these characterizations.

Core Physical Properties

1,1,2-Trichloropropene, with the chemical formula CsHsCls, is a halogenated aliphatic,
unsaturated hydrocarbon.[1] Its physical properties are crucial for understanding its behavior in
various chemical and biological systems.

Data Summary

The quantitative physical and chemical properties of 1,1,2-trichloropropene are summarized
in the table below. The data is a combination of experimental and calculated values from
various sources.
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Property Value Unit Source Type Reference
Molecular
CsHsCls - [1][2]
Formula
Molecular Weight  145.41 g/mol Computed [11[21[3]
1,1,2-
IUPAC Name trichloroprop-1- - [1]
ene

CAS Registry

21400-25-9 - [1][2]
Number
Normal Boiling
) 384.25 K (111.1 °C) Calculated [3]
Point
Vapor Pressure 39.1 mmHg Experimental [1]
Critical
594.98 K Calculated [3]
Temperature
Critical Pressure  4135.61 kPa Calculated [3]
Enthalpy of
T 35.55 kJ/mol Calculated [3]
Vaporization
Enthalpy of
) 13.70 kJ/mol Calculated [3]
Fusion
Octanol/Water
N 2.892 Calculated [3]
Partition Coeff.
Water Solubility -2.88 (logl0 WS)  molll Calculated [3]

Experimental Protocols for Physical
Characterization

While specific experimental data for 1,1,2-trichloropropene is limited, standard methodologies
for determining the physical properties of haloalkanes and haloarenes are well-established.[4]

[SIE61[71(8]
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile compound like 1,1,2-trichloropropene, a common method is
distillation.

o Apparatus: A standard distillation setup including a round-bottom flask, a heating mantle, a
distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o The sample of 1,1,2-trichloropropene is placed in the round-bottom flask with boiling
chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

o The sample is heated gently.

o The temperature is recorded when the liquid is boiling steadily and a consistent
temperature is observed on the thermometer as the vapor condenses and collects in the
receiving flask. This temperature is the boiling point at the recorded atmospheric pressure.

Measurement of Density

Density, the mass per unit volume, is a fundamental physical property.

e Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance.

e Procedure:
o The empty pycnometer is weighed accurately.

o ltis then filled with the sample liquid (1,1,2-trichloropropene), ensuring no air bubbles
are present. The temperature of the sample is recorded.

o The filled pycnometer is weighed again.
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o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering
the substance. It is a characteristic property of a pure compound.

o Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

o Afew drops of the 1,1,2-trichloropropene sample are placed on the prism of the
refractometer.

o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into sharp focus at the crosshairs.

o The refractive index is read from the instrument's scale. The temperature at which the
measurement is made is also recorded, as the refractive index is temperature-dependent.

Logical Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical characterization of a
chemical sample like 1,1,2-trichloropropene.
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Caption: Workflow for the physical characterization of 1,1,2-Trichloropropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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